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N-Feruloyloctopamine N-Feruloyloctopamine N-trans-Feruloyloctopamine is a member of methoxybenzenes and a member of phenols.
N-trans-Feruloyloctopamine is a natural product found in Capnoides sempervirens and Allium sativum with data available.
Brand Name: Vulcanchem
CAS No.: 66648-44-0
VCID: VC21120954
InChI: InChI=1S/C18H19NO5/c1-24-17-10-12(2-8-15(17)21)3-9-18(23)19-11-16(22)13-4-6-14(20)7-5-13/h2-10,16,20-22H,11H2,1H3,(H,19,23)/b9-3+
SMILES: COC1=C(C=CC(=C1)C=CC(=O)NCC(C2=CC=C(C=C2)O)O)O
Molecular Formula: C18H19NO5
Molecular Weight: 329.3 g/mol

N-Feruloyloctopamine

CAS No.: 66648-44-0

Cat. No.: VC21120954

Molecular Formula: C18H19NO5

Molecular Weight: 329.3 g/mol

* For research use only. Not for human or veterinary use.

N-Feruloyloctopamine - 66648-44-0

Specification

Description N-trans-Feruloyloctopamine is a member of methoxybenzenes and a member of phenols.
N-trans-Feruloyloctopamine is a natural product found in Capnoides sempervirens and Allium sativum with data available.
CAS No. 66648-44-0
Molecular Formula C18H19NO5
Molecular Weight 329.3 g/mol
IUPAC Name (E)-N-[2-hydroxy-2-(4-hydroxyphenyl)ethyl]-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
Standard InChI InChI=1S/C18H19NO5/c1-24-17-10-12(2-8-15(17)21)3-9-18(23)19-11-16(22)13-4-6-14(20)7-5-13/h2-10,16,20-22H,11H2,1H3,(H,19,23)/b9-3+
Standard InChI Key VJSCHQMOTSXAKB-YCRREMRBSA-N
Isomeric SMILES COC1=C(C=CC(=C1)/C=C/C(=O)NCC(C2=CC=C(C=C2)O)O)O
SMILES COC1=C(C=CC(=C1)C=CC(=O)NCC(C2=CC=C(C=C2)O)O)O
Canonical SMILES COC1=C(C=CC(=C1)C=CC(=O)NCC(C2=CC=C(C=C2)O)O)O
Appearance Powder
Melting Point 164 - 165 °C

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